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Compound of Interest

Compound Name: BIO5192

Cat. No.: B1667091

Technical Support Center: BIO5192

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges related to the bioavailability of BIO5192, a potent and selective o431 integrin
inhibitor.

Frequently Asked Questions (FAQS)

1. What is BIO5192 and its primary mechanism of action?

BIO5192 is a highly selective small molecule inhibitor of integrin a4p1, also known as Very Late
Antigen-4 (VLA-4), with a dissociation constant (Kd) of less than 10 pM.[1][2] It functions by
blocking the interaction between a431 integrin on the surface of cells, such as lymphocytes,
and its ligands, primarily vascular cell adhesion molecule-1 (VCAM-1) on endothelial cells.[3]
This inhibition disrupts cell adhesion and migration processes that are critical in inflammatory
diseases and hematopoietic stem cell mobilization.[2][4][5]
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BIO5192 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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